Cas no 834896-48-9 (1,3-Dimethyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 1,3-Dimethyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 834896-48-9
• MF: C₁₅H₁₂F₃N₃
• MW: 291.27109336853
• CID: 3053407
• PubChem ID: 19586148
• Update Time: 2025-04-21

1,3-Dimethyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
• 661-343-5
• AKOS003748839
• STL385248
• 834896-48-9
• 1,3-DIMETHYL-6-PHENYL-4-(TRIFLUOROMETHYL)-1H-PYRAZOLO(3,4-B)PYRIDINE

• Inchi： 1S/C15H12F3N3/c1-9-13-11(15(16,17)18)8-12(10-6-4-3-5-7-10)19-14(13)21(2)20-9/h3-8H,1-2H3
• InChI Key： AKVDOZHRGXLZCR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC=CC=2)N=C2C=1C(C)=NN2C)(F)F

Computed Properties

• Exact Mass: 291.09833188g/mol
• Monoisotopic Mass: 291.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines